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Compound of Interest

Compound Name:
Manganese perchlorate

hexahydrate

Cat. No.: B100989 Get Quote

An In-depth Technical Guide to the Safety and Handling of Manganese Perchlorate
Hexahydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for manganese
perchlorate hexahydrate (CAS No. 15364-94-0), a powerful oxidizing agent used in chemical

synthesis and materials science.[1][2][3] Adherence to these guidelines is critical to ensure the

safety of laboratory personnel and the integrity of research.

Chemical Identification and Physical Properties
Manganese(II) perchlorate hexahydrate is a pink or faintly violet, hygroscopic crystalline solid.

[2][4][5] It is essential to distinguish it from its anhydrous form, which is a white solid.[6] The

hexahydrate form is generally more stable and easier to handle in a laboratory setting.[2]

Table 1: Chemical and Physical Properties
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Property Value Reference(s)

CAS Number 15364-94-0 [1]

Molecular Formula Mn(ClO₄)₂·6H₂O [2][4]

Molecular Weight 361.93 g/mol [4][5]

Appearance
Pink / Faintly violet crystalline

solid
[2][4][5]

Melting Point
150 °C (302 °F; 423 K)

(decomposes)
[6]

Density 2.10 g/cm³ [4][6]

Solubility
Soluble in water (292 g/100

mL at 25 °C) and benzene
[4][6]

Hygroscopicity
Hygroscopic (readily absorbs

moisture from the air)
[4][6]

Hazard Identification and Classification
Manganese perchlorate hexahydrate is classified as a hazardous chemical and is a strong

oxidizer.[1][6] Contact with combustible materials may cause fire.[1][5]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Oxidizing solids Category 2
H272: May intensify fire;

oxidizer

Skin irritation Category 2 H315: Causes skin irritation

Eye irritation Category 2 / 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation
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Source:[7][8][9][10]

Signal Word:Danger[1][5][7]

Prolonged exposure to manganese-containing dust may lead to manganese pneumonitis and

manganese poisoning, with symptoms affecting the central nervous system, such as

sleepiness and emotional disturbances.[4][5]

Exposure Controls and Personal Protection
To minimize exposure, appropriate engineering controls and personal protective equipment

(PPE) are mandatory.

Engineering Controls:

Handle the material in a well-ventilated area, preferably within an efficient chemical fume

hood.[4][7]

Ensure appropriate exhaust ventilation is available where dust may be formed.[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety glasses

conforming to EN 166 (EU) or NIOSH (US) standards.[1][7]

Skin Protection: Wear impervious, flame-resistant protective clothing and gloves to prevent

skin exposure.[4][7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with a P2 filter type or follow OSHA respirator regulations (29 CFR 1910.134).

[1][4][7][9]

Table 3: Occupational Exposure Limits for Manganese Compounds
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Organization Limit Type Value

ACGIH TWA 0.2 mg/m³ (as Mn)

OSHA PEL (Ceiling) 5 mg/m³ (as Mn)

Source:[4]

Handling and Storage
Proper handling and storage procedures are crucial to prevent accidents.

Safe Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

Keep away from clothing and other combustible materials.[1]

Wash hands thoroughly after handling and before breaks.[1][9]

Storage Conditions:

Store in a dry, cool, and well-ventilated place.[1][7]

Keep containers tightly closed to prevent moisture absorption due to its hygroscopic nature.

[1][4]

Do not store near combustible materials.[1]

Incompatible materials include strong acids, reducing agents, finely powdered metals,

organic matter, phosphorus, and sulfur.[1][4]

Stability and Reactivity
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Reactivity: As a strong oxidizer, it may intensify fires and can react violently with combustible

materials and reducing agents.[1][4]

Chemical Stability: The product is chemically stable under standard ambient conditions but is

hygroscopic.[4]

Conditions to Avoid: Any contact with combustible matter, heat, flames, and sparks.[4]

Hazardous Decomposition Products: Upon thermal decomposition, it can release irritating

and toxic gases and vapors, such as oxygen, manganese oxides, and hydrogen chloride.[1]

[4] Heating to 150 °C causes decomposition to manganese dioxide.[6]

First-Aid and Emergency Procedures
Immediate action is required in case of exposure or accidental release.

Table 4: First-Aid Measures
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Exposure Route First-Aid Instructions Reference(s)

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get immediate medical

attention.

[1][7]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove

contaminated clothing. Seek

medical attention if irritation

persists.

[1][4][7]

Inhalation

Move person to fresh air. If not

breathing, give artificial

respiration. Get medical

attention.

[1][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Get

immediate medical attention.

[1][7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), dry sand, or alcohol-

resistant foam.[7][12]

Specific Hazards: This substance is an oxidizer and may intensify fire.[1] Burning may

produce toxic fumes.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][7]

Accidental Release Measures:
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Evacuate personnel to safe areas and ensure adequate ventilation.[11][12]

Avoid dust formation and contact with the substance.[7]

Keep away from combustible materials.[1]

Sweep up and shovel the spilled material into suitable, closed containers for disposal. Do not

use spark-generating tools.[1][7]

Prevent product from entering drains.[7]

Toxicological and Disposal Information
Toxicology:

Limited acute toxicity data is available. The intraperitoneal LD50 in rats is 410 mg/kg.[4][5]

It is irritating to the skin, eyes, and respiratory tract.[4][7]

Chronic exposure to manganese can be neurotoxic.[5]

Disposal:

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[4]

Contact a licensed professional waste disposal service.[11]

Do not mix with other waste. Handle uncleaned containers as the product itself.

Experimental Protocols and Workflows
Specific experimental protocols for determining the toxicological and physical properties of

manganese perchlorate hexahydrate are not detailed in standard safety data sheets.

However, generalized methodologies are described below.

General Protocol for Acute Toxicity (LD50) Determination: A standardized animal test, such as

OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), would typically be
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employed. This involves administering the substance to a group of fasted animals (e.g., rats) at

one of several fixed dose levels. Observations of effects and mortality are made over a set

period (e.g., 14 days) to determine the dose that causes mortality in 50% of the test population.

Generalized Workflow for Thermal Stability Analysis: Techniques like Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to assess thermal

stability.

A small, precise amount of the sample is placed in a crucible.

The crucible is placed in the instrument's furnace.

The sample is heated at a controlled rate under a specific atmosphere (e.g., nitrogen or air).

TGA measures the change in mass as a function of temperature, identifying decomposition

points.

DSC measures the heat flow into or out of the sample, identifying phase transitions or

exothermic/endothermic decomposition events.

The resulting data is analyzed to determine the onset temperature of decomposition.

Visualized Safety and Experimental Workflows
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Hazard Assessment & Planning
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Caption: Logical workflow for the safe handling of hazardous chemicals.
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1. Preparation

2. Analysis

3. Data Acquisition & Interpretation

Prepare Sample
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Caption: Generalized workflow for thermal stability analysis using TGA/DSC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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